asoprisnil ecamate
asoprisnil ecamate
Brand Name:
Vulcanchem
CAS No.:
163883-88-3
VCID:
VC0063559
InChI:
InChI=1S/C31H40N2O5/c1-5-32-29(35)38-33-18-20-6-8-21(9-7-20)26-17-30(2)27(14-15-31(30,37-4)19-36-3)25-12-10-22-16-23(34)11-13-24(22)28(25)26/h6-9,16,18,25-27H,5,10-15,17,19H2,1-4H3,(H,32,35)/b33-18+/t25-,26+,27-,30-,31+/m0/s1
SMILES:
CCNC(=O)ON=CC1=CC=C(C=C1)C2CC3(C(CCC3(COC)OC)C4C2=C5CCC(=O)C=C5CC4)C
Molecular Formula:
C31H40N2O5
Molecular Weight:
520.7 g/mol
asoprisnil ecamate
CAS No.: 163883-88-3
Main Products
VCID: VC0063559
Molecular Formula: C31H40N2O5
Molecular Weight: 520.7 g/mol
| CAS No. | 163883-88-3 |
|---|---|
| Product Name | asoprisnil ecamate |
| Molecular Formula | C31H40N2O5 |
| Molecular Weight | 520.7 g/mol |
| IUPAC Name | [(E)-[4-[(8S,11R,13S,14S,17S)-17-methoxy-17-(methoxymethyl)-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-11-yl]phenyl]methylideneamino] N-ethylcarbamate |
| Standard InChI | InChI=1S/C31H40N2O5/c1-5-32-29(35)38-33-18-20-6-8-21(9-7-20)26-17-30(2)27(14-15-31(30,37-4)19-36-3)25-12-10-22-16-23(34)11-13-24(22)28(25)26/h6-9,16,18,25-27H,5,10-15,17,19H2,1-4H3,(H,32,35)/b33-18+/t25-,26+,27-,30-,31+/m0/s1 |
| Standard InChIKey | XMCOWVOJIVSMEO-RCCUTSCYSA-N |
| Isomeric SMILES | CCNC(=O)O/N=C/C1=CC=C(C=C1)[C@H]2C[C@]3([C@@H](CC[C@]3(COC)OC)[C@H]4C2=C5CCC(=O)C=C5CC4)C |
| SMILES | CCNC(=O)ON=CC1=CC=C(C=C1)C2CC3(C(CCC3(COC)OC)C4C2=C5CCC(=O)C=C5CC4)C |
| Canonical SMILES | CCNC(=O)ON=CC1=CC=C(C=C1)C2CC3(C(CCC3(COC)OC)C4C2=C5CCC(=O)C=C5CC4)C |
| Synonyms | asoprisnil ecamate |
| PubChem Compound | 9578571 |
| Last Modified | Nov 11 2021 |
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